Cas no 127201-39-2 (3-(1-piperazinyl)-Benzamide)

• Product Name: 3-(1-piperazinyl)-Benzamide
• CAS No: 127201-39-2
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD18324185
• CID: 1027101
• PubChem ID: 15542637
• Update Time: 2025-09-23

3-(1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-piperazinyl)-Benzamide
• 3-(Piperazin-1-yl)benzamide
• BenzaMide, 3-(1-piperazinyl)-
• O10891
• SCHEMBL3868910
• NOJPHWCXWAYZFS-UHFFFAOYSA-N
• CS-0444106
• 3-(1-Piperazinyl)benzamide
• 127201-39-2
• AKOS005266585
• AMY27353
• MFCD18324185
• DA-13028
• 1-(3-Carbamoylphenyl)piperazine
• DTXSID70573892
• 3-piperazin-1-ylbenzamide
• AS-50098

• MDL： MFCD18324185
• Inchi： 1S/C11H15N3O/c12-11(15)9-2-1-3-10(8-9)14-6-4-13-5-7-14/h1-3,8,13H,4-7H2,(H2,12,15)
• InChI Key： NOJPHWCXWAYZFS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N1CCNCC1)N

Computed Properties

• Exact Mass: 205.12165
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36